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Compound of Interest

Compound Name: 3,5-Dichlorobenzoic-d3 Acid

Cat. No.: B15295168

Technical Guide: 3,5-Dichlorobenzoic-d3 Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a certified Safety Data Sheet (SDS). While the information provided is based
on available data for the closely related compound 3,5-Dichlorobenzoic acid, the toxicological
and physicochemical properties of 3,5-Dichlorobenzoic-d3 Acid have not been fully
investigated. Always consult a certified SDS and conduct a thorough risk assessment before
handling this chemical.

Introduction

3,5-Dichlorobenzoic-d3 acid (CAS No. 1219803-99-2) is a deuterated analog of 3,5-
Dichlorobenzoic acid.[1] Deuterated compounds are of significant interest in pharmaceutical
and metabolic research as they can be used as internal standards for mass spectrometry-
based quantification, to probe reaction mechanisms, and to potentially alter metabolic
pathways of parent compounds. This guide provides a summary of the available safety
information, physicochemical properties, and handling procedures for 3,5-Dichlorobenzoic-d3
acid, primarily based on data from its non-deuterated counterpart.

Physicochemical and Toxicological Data
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The quantitative data available for 3,5-Dichlorobenzoic acid is summarized below. It is

anticipated that the properties of the deuterated form will be very similar.

Physicochemical Properties

Property Value Source
Molecular Formula C7HDsCI202 N/A
Molecular Weight 194.03 g/mol (calculated) N/A
Appearance White to beige powder/crystals  [2][3]
Melting Point 182-189 °C [4]
Water Solubility Sparingly soluble [5]

Organic Solvent Solubility

Soluble in ethanol and acetone

[2](5]

Toxicological Data

Specific LD50 or LC50 data for 3,5-Dichlorobenzoic acid are not readily available in the

searched resources. The primary hazards are related to irritation.

Hazard

Description

Source

Eye Irritation

Causes serious eye irritation.

[3][6]

Skin Irritation

Causes skin irritation.

[3](6]

Respiratory Irritation

May cause respiratory tract
irritation.

[3][6]

Ingestion

May cause gastrointestinal
irritation with nausea, vomiting,
and diarrhea.

[3]

Hazard Identification and Safety Precautions

Based on the available data for 3,5-Dichlorobenzoic acid, the deuterated compound should be

handled as a hazardous substance.
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GHS Hazard Classification

o Skin Irritation: Category 2[6]
o Eye Irritation: Category 2[6]

e Specific target organ toxicity — single exposure (Respiratory tract irritation): Category 3[6]

Recommended Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles.
o Hand Protection: Chemical-resistant gloves.
» Skin and Body Protection: Lab coat and closed-toe shoes.

» Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-
approved respirator is recommended.

Experimental Protocols
General Handling Protocol for Solid Aromatic Acids

This protocol provides a general guideline for handling 3,5-Dichlorobenzoic-d3 Acid in a
laboratory setting.

Risk Assessment: Before beginning any work, perform a thorough risk assessment specific
to the planned experiment.

e Engineering Controls: All weighing and handling of the solid compound should be performed
in a certified chemical fume hood to minimize inhalation exposure.

e Personal Protective Equipment: Don appropriate PPE as outlined in Section 3.2.

e Dispensing: Carefully weigh the desired amount of the compound on a tared weigh boat or
glassine paper within the fume hood. Avoid generating dust.

» Dissolution: If preparing a solution, add the solid to the solvent slowly and stir to dissolve. Be
aware of potential exothermic reactions, although unlikely with this compound.
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e Waste Disposal: Dispose of all waste, including contaminated PPE and weighing materials,
in a properly labeled hazardous waste container.

o Decontamination: Clean the work area thoroughly with an appropriate solvent and
decontaminating solution after completion of the work.

» Hygiene: Wash hands thoroughly with soap and water after handling the compound.

Biological Activity and Signaling Pathways

While specific signaling pathways in drug development are not well-documented, the
mechanism of action of 3,5-Dichlorobenzoic acid as a herbicide is known. It acts by inhibiting
the enzyme protoporphyrinogen oxidase (PPO) in plants, a key enzyme in the chlorophyll
biosynthesis pathway.[2]

Chlorophyll Biosynthesis Pathway

PPO

Glutamate Multiple Steps Protoporphyrinogen_IX Protoporphyrinogen Oxidase Protoporphyrin_IX Multiple Steps Chlorophyll

Herbicidal Action

3,5-Dichlorobenzoic Acid PPO

Click to download full resolution via product page

Herbicidal mechanism of 3,5-Dichlorobenzoic acid.

Emergency Procedures

The following diagrams illustrate the recommended workflow for handling exposures and spills.

Personal Exposure Response Workflow
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Assess Exposure Type

Inhalation

Rinse mouth with water.
Do NOT induce vomiting.

Flush with plenty of water for at least 15 minutes.

Move to fresh air.

Flush eyes with plenty of water for at least 15 minutes.

Remove contaminated clothing.

Seek Medical Attention

Click to download full resolution via product page

Workflow for responding to personal exposure.

Spill Response Workflow
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If necgssary Ensure safety

Evacuate immediate area Don appropriate PPE

Contain the spill with absorbent material

:

Carefully sweep or vacuum solid material.
Avoid generating dust.

Place spilled material into a labeled,
sealed container for hazardous waste.

Clean the spill area with a suitable solvent.

Dispose of all contaminated materials
as hazardous waste.

Click to download full resolution via product page

Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15295168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

